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Compound of Interest

Compound Name: (R)-Trolox

Cat. No.: B1353232

Ensuring the safe and environmentally responsible disposal of laboratory chemicals is
paramount for the protection of personnel and the ecosystem. This document provides
essential, step-by-step guidance for the proper disposal of (R)-Trolox, a water-soluble
derivative of vitamin E commonly used for its antioxidant properties. Adherence to these
procedures is critical for maintaining a safe laboratory environment and complying with
regulatory standards.

(R)-Trolox, chemically known as 6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid, is
classified as a hazardous substance. It is known to cause skin and serious eye irritation, may
cause respiratory irritation, and is harmful if swallowed.[1][2] Therefore, it must not be disposed
of as common waste.

Summary of (R)-Trolox Properties for Disposal
Consideration

A clear understanding of the chemical's properties is the first step in proper waste
management. The following table summarizes key data for (R)-Trolox.
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Property Data

) 6-hydroxy-2,5,7,8-tetramethylchroman-2-
Chemical Name _ )
carboxylic acid[2]

CAS Number 53188-07-1[2]

Appearance Crystalline solid[3]

- In organic solvents: Soluble in ethanol (~30
mg/ml), DMSO (~20 mg/ml), and

Solubility dimethylformamide (DMF) (~30 mg/ml).[3]- In
agueous solutions: Soluble in PBS (pH 7.2) at
approximately 3 mg/ml.[3] Water solubility

increases at alkaline pH.[4]

Harmful if swallowed (H302), Causes skin
irritation (H315), Causes serious eye irritation

Key Hazards . T
(H319), May cause respiratory irritation (H335).

[2]

Must be disposed of via an approved waste
) ) disposal plant.[1][5] Must not be disposed of
Primary Disposal Route .
with household garbage or allowed to enter the

sewage system.[2]

Step-by-Step Disposal Protocols

The appropriate disposal procedure for (R)-Trolox depends on its form (solid, liquid solution, or
contaminated material). Always consult your institution's Environmental Health and Safety
(EH&S) department for specific local regulations, which may supersede the guidance provided

here.
1. Solid (R)-Trolox Waste

o Step 1: Collection: Collect all solid (R)-Trolox waste, including expired reagents and
residues from weighing, in a dedicated, chemically compatible container.
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Step 2: Labeling: Securely close the container and label it clearly as "HAZARDOUS WASTE"
and identify the contents as "(R)-Trolox".

Step 3: Storage: Store the container in a designated satellite accumulation area (SAA) for
hazardous waste, away from incompatible materials.

Step 4: Disposal: Arrange for pickup by your institution's hazardous waste management
service. Do not place it in the regular trash.

. Liquid (R)-Trolox Waste (Aqueous and Solvent-Based Solutions)
Step 1: Segregation: Do not mix (R)-Trolox solutions with other waste streams.

o Agueous Solutions: Collect in a dedicated container for agueous hazardous waste. Due to
its hazard classification, do not discharge aqueous (R)-Trolox solutions down the drain.[2]

[5]

o Organic Solvent Solutions: Collect in a container designated for flammable or halogenated
waste, depending on the solvent used (e.g., ethanol solutions go into flammable waste).

Step 2: Labeling: Label the waste container with "HAZARDOUS WASTE" and list all
chemical components with their approximate concentrations (e.g., "(R)-Trolox, ~5 mg/ml in
Ethanol”).

Step 3: Storage: Keep the container tightly sealed and store it in the appropriate hazardous
waste accumulation area.

Step 4: Disposal: Transfer the waste to your institution's EH&S personnel or designated
waste contractor for proper disposal.

. Contaminated Labware and Personal Protective Equipment (PPE)

Step 1: Collection: Place all disposable items contaminated with (R)-Trolox, such as gloves,
pipette tips, and absorbent paper, into a durable, sealed plastic bag or a designated solid
waste container.
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o Step 2: Labeling: Label the bag or container as "HAZARDOUS WASTE" with a description of
the contents (e.g., "Debris contaminated with (R)-Trolox").

o Step 3: Disposal: Dispose of the container through your institution's chemical waste program.
4. Empty (R)-Trolox Containers

o Step 1: Decontamination: Rinse the empty container thoroughly with a suitable solvent (such
as water or ethanol) at least three times.

o Step 2: Rinsate Collection: Collect the rinsate as hazardous liquid waste and dispose of it
according to the procedure for liquid waste described above.

e Step 3: Container Disposal: Once decontaminated, deface or remove the original label to
prevent misidentification.[6] The clean, empty container can then typically be disposed of in
the regular trash or recycling, pending local regulations.

Experimental Protocols

The disposal procedures outlined in this document are operational safety protocols and are not
based on experimental research. Therefore, the citation of specific experimental methodologies
IS not applicable.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
different forms of (R)-Trolox waste.
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Workflow for (R)-Trolox Disposal
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Caption: Decision tree for the proper segregation and disposal of (R)-Trolox waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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